![molecular formula C15H19ClN2O2 B2635159 N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide CAS No. 2411309-37-8](/img/structure/B2635159.png)
N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide, also known as BCMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a piperidine derivative that has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.
Mechanism of Action
The mechanism of action of N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide is not fully understood, but it is believed to act as an inhibitor of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a crucial role in the breakdown of neurotransmitters, and their inhibition can lead to an increase in neurotransmitter levels, which can have various effects on the body.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including an increase in acetylcholine levels in the brain, which can improve cognitive function. It has also been shown to have anticonvulsant and analgesic properties, making it a potential candidate for the treatment of epilepsy and chronic pain.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide in lab experiments include its high purity and yield, as well as its potential applications in medicinal chemistry and drug discovery. However, its mechanism of action is not fully understood, and its potential side effects are not well documented, making it important to exercise caution when using it in experiments.
Future Directions
There are several future directions for research involving N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide, including further studies on its mechanism of action and potential applications in the treatment of neurological disorders. Additionally, the synthesis of new derivatives of this compound with improved properties and reduced side effects is an area of active research. Finally, the use of this compound in the development of new drugs and therapies for various diseases is an area of great interest in the scientific community.
Synthesis Methods
The synthesis of N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide can be achieved using various methods, including the reaction of 4-piperidone with benzoyl chloride and subsequent reaction with 2-chloroacetyl chloride. Another method involves the reaction of 4-benzoylpiperidine with chloroacetyl chloride. Both methods yield the desired product with high purity and yield.
Scientific Research Applications
N-[(1-Benzoylpiperidin-4-yl)methyl]-2-chloroacetamide has been extensively studied for its potential applications in scientific research. It has been used as a precursor for the synthesis of various compounds, including 2-chloro-N-(1-benzoylpiperidin-4-yl)acetamide and N-(1-benzoylpiperidin-4-yl)methyl-2-(trifluoromethyl)benzamide. These compounds have been studied for their potential applications in medicinal chemistry and drug discovery.
Properties
IUPAC Name |
N-[(1-benzoylpiperidin-4-yl)methyl]-2-chloroacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19ClN2O2/c16-10-14(19)17-11-12-6-8-18(9-7-12)15(20)13-4-2-1-3-5-13/h1-5,12H,6-11H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJHGPTRWDIKCQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)CCl)C(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.